Cas no 2228484-67-9 (4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol)

• Product Name: 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol
• CAS No: 2228484-67-9
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5768563
• PubChem ID: 165690722
• Update Time: 2023-11-25

4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1836363
• 2228484-67-9
• 4-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]-2-methoxyphenol
• 4-1-(hydroxymethyl)-2,2-dimethylcyclopropyl-2-methoxyphenol

• Inchi： 1S/C13H18O3/c1-12(2)7-13(12,8-14)9-4-5-10(15)11(6-9)16-3/h4-6,14-15H,7-8H2,1-3H3
• InChI Key： WXVJZMVLDGXEAR-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(=C(C=2)OC)O)CC1(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.7Ų